Cas no 168986-60-5 (RS 67333 Hydrochloride)

• Product name: RS 67333 Hydrochloride
• CAS No: 168986-60-5
• MF: C₁₉H₃₀Cl₂N₂O₂
• MW: 389.359703540802
• MDL: MFCD00938576
• CID: 183778
• PubChem ID: 9800491

RS 67333 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-Amino-5-chloro-2-methoxyphenyl)-3-(1-butylpiperidin-4-yl)propan-1-one hydrochloride
• 1-Propanone,1-(4-amino-5-chloro-2-methoxyphenyl)-3-(1-butyl-4-piperidinyl)-, hydrochloride(1:1)
• RS 67333 HYDROCHLORIDE
• 1-(4-AMINO-5-CHLORO-2-METHOXYPHENYL)-3-[1-BUTYL-4-PIPERIDINYL]-1-PROPANONE HYDROCHLORIDE
• KB-147101
• RS67333-HCl
• SureCN7350050
• 1-(4-Amino-5-chloro-2-methoxy-phenyl)-3-[1(n-butyl)-4-piperidinyl]-1-propanone hydrochloride
• 1-(4-Amino-5-chloro-2-methoxyphenyl)-3-(1-butyl-4-piperidinyl)-1-propanone hydrochloride
• RS-67,333 hydrochloride
• RS67333HCl
• RS-67333 hydrochloride
• RS67333 hydrochloride
• BCP0726000209
• RS 67333 (hydrochloride)
• 1-(4-amino-5-chloro-2-methoxyphenyl)-3-(1-butylpiperidin-4-yl)propan-1-one;hydrochloride
• AKOS022181296
• RS 67333 hydrochloride; RS 67333; RS67333; RS-67333
• FT-0643616
• CS-0021182
• RS 67333 hydrochloride, >=98% (HPLC)
• RS67333
• SR-01000597849-1
• 168986-60-5
• HY-101341
• C91314
• DTXSID80430927
• SCHEMBL7350050
• SR-01000597849
• RS67333;RS-67333
• RS 67333 HCl
• BCP23062
• 1-(4-amino-5-chloro-2-methoxyphenyl)-3-(1-butylpiperidin-4-yl)propan-1-one HCl
• TS-08320
• DB-043773
• RS 67333 hydrochloride?
• RS 67333 Hydrochloride

• MDL： MFCD00938576
• Inchi： InChI=1S/C19H29ClN2O2.ClH/c1-3-4-9-22-10-7-14(8-11-22)5-6-18(23)15-12-16(20)17(21)13-19(15)24-2;/h12-14H,3-11,21H2,1-2H3;1H
• InChI Key： XVBGLZNYWUUAFF-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(Cl)=C(N)C=C1OC)CCC2CCN(CCCC)CC2.[H]Cl

Computed Properties

• Exact Mass: 388.16800
• Monoisotopic Mass: 388.1684336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 386
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 7
• XLogP3: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: g/cm3
• Boiling Point: 502.3°C at 760 mmHg
• Flash Point: 257.6°C
• PSA: 55.56000
• LogP: 5.72690

RS 67333 Hydrochloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：room temp

RS 67333 Hydrochloride Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on RS 67333 Hydrochloride

RS 67333 Hydrochloride: A Comprehensive Overview

RS 67333 Hydrochloride, also known by its CAS number 168986-60-5, is a compound that has garnered significant attention in the scientific and pharmaceutical communities. This compound is a hydrochloride salt of RS 67333, which is a synthetic molecule with unique chemical properties and potential applications in various fields. The compound's structure, synthesis, and biological activity have been extensively studied, making it a subject of interest for researchers and industry professionals alike.

The chemical structure of RS 67333 Hydrochloride is characterized by its complex molecular arrangement, which contributes to its distinct properties. Recent studies have highlighted its potential as a precursor for the development of novel drugs, particularly in the areas of oncology and neurodegenerative diseases. Researchers have explored its ability to interact with specific biological targets, such as receptors and enzymes, which could pave the way for innovative therapeutic interventions.

One of the most promising aspects of RS 67333 Hydrochloride is its pharmacological profile. Preclinical studies have demonstrated its efficacy in modulating cellular pathways associated with inflammation and oxidative stress. These findings suggest that the compound could be a valuable tool in the treatment of conditions such as arthritis, cardiovascular diseases, and certain types of cancer. Furthermore, its ability to cross the blood-brain barrier has opened up possibilities for its use in neurological disorders.

The synthesis of RS 67333 Hydrochloride involves a multi-step process that requires precise control over reaction conditions to ensure high purity and stability. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, making it more efficient and cost-effective. These improvements have facilitated large-scale production, which is essential for meeting the growing demand from both academic and industrial sectors.

In terms of applications, RS 67333 Hydrochloride has shown potential in several areas beyond medicine. For instance, its unique chemical properties make it a candidate for use in advanced materials science, particularly in the development of nanomaterials with tailored functionalities. Additionally, it has been explored as a component in novel drug delivery systems, which could enhance the efficacy and reduce the side effects of existing therapies.

The environmental impact of RS 67333 Hydrochloride is another area of interest for researchers. Studies have been conducted to assess its biodegradability and toxicity levels under various conditions. These investigations are crucial for ensuring that the compound can be safely used and disposed of without posing risks to ecosystems or human health.

In conclusion, RS 67333 Hydrochloride, with its CAS number 168986-60-5, represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application research, position it as a key player in future scientific endeavors. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to make significant contributions to both scientific research and industrial innovation.